methyl 6-methyl-4-[4-[2-(4-methylanilino)-2-oxoethoxy]phenyl]-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxylate

• Molecular Formula: C22H23N3O5
• Molecular Weight: 409.4 g/mol
• IUPAC Name: methyl 6-methyl-4-[4-[2-(4-methylanilino)-2-oxoethoxy]phenyl]-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxylate
• InChI: InChI=1S/C22H23N3O5/c1-13-4-8-16(9-5-13)24-18(26)12-30-17-10-6-15(7-11-17)20-19(21(27)29-3)14(2)23-22(28)25-20/h4-11,20H,12H2,1-3H3,(H,24,26)(H2,23,25,28)
• InChI Key: XDTVZVBORONNBO-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)NC(=O)COC2=CC=C(C=C2)C3C(=C(NC(=O)N3)C)C(=O)OC

Description

Methyl 6-methyl-4-[4-[2-(4-methylanilino)-2-oxoethoxy]phenyl]-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxylate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of methyl 6-methyl-4-[4-[2-(4-methylanilino)-2-oxoethoxy]phenyl]-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxylate is not fully understood. However, it has been suggested that it may exert its antitumor activity through the inhibition of DNA topoisomerase II and the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
Methyl 6-methyl-4-[4-[2-(4-methylanilino)-2-oxoethoxy]phenyl]-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxylate has been shown to have a variety of biochemical and physiological effects. It has been reported to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and leukemia. It has also been shown to exhibit anti-inflammatory activity by reducing the production of pro-inflammatory cytokines. In addition, it has been demonstrated to have antiviral activity against HIV-1.

Advantages and Limitations for Lab Experiments

One of the advantages of using methyl 6-methyl-4-[4-[2-(4-methylanilino)-2-oxoethoxy]phenyl]-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxylate in lab experiments is its broad range of potential applications. However, one of the limitations is that it is a relatively complex molecule to synthesize, which can make it difficult to obtain in large quantities.

Future Directions

There are several future directions for research on methyl 6-methyl-4-[4-[2-(4-methylanilino)-2-oxoethoxy]phenyl]-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxylate. One potential direction is to further investigate its antitumor activity and explore its potential as a chemotherapeutic agent. Another direction is to study its anti-inflammatory activity and evaluate its potential for the treatment of inflammatory diseases. Additionally, further research could be done to explore its potential as a fluorescent probe for the detection of metal ions.

Synthesis Methods

The synthesis of methyl 6-methyl-4-[4-[2-(4-methylanilino)-2-oxoethoxy]phenyl]-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxylate involves the reaction of 2-(4-methylanilino)-2-oxoethyl 4-formylbenzoate with ethyl cyanoacetate, followed by condensation with 2,4-dihydroxy-6-methylpyrimidine and methyl chloroformate. The final product is obtained after purification by column chromatography.

Scientific Research Applications

Methyl 6-methyl-4-[4-[2-(4-methylanilino)-2-oxoethoxy]phenyl]-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxylate has been extensively studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and material science. It has been shown to exhibit antitumor, anti-inflammatory, and antiviral activities. Additionally, it has been used as a fluorescent probe for the detection of metal ions.